5-Bromo-2-chloroquinazoline
Overview
Description
5-Bromo-2-chloroquinazoline is a chemical compound with the molecular formula C8H4BrClN2 and a molecular weight of 243.49 . It is a solid substance that is stored at room temperature in an inert atmosphere .
Molecular Structure Analysis
The InChI code for 5-Bromo-2-chloroquinazoline is 1S/C8H4BrClN2/c9-6-2-1-3-7-5 (6)4-11-8 (10)12-7/h1-4H . This code provides a specific textual identifier for the compound’s molecular structure.Chemical Reactions Analysis
While specific chemical reactions involving 5-Bromo-2-chloroquinazoline are not available, quinazoline derivatives are known to have antiproliferative action against certain cells . For example, a series of 2-aryl-4-chloroquinazoline conjugates with 7-amino-2-aryl-5-bromoindoles demonstrated antiproliferative action against Caco-2, C3A, MCF-7, and HeLa cells .Physical And Chemical Properties Analysis
5-Bromo-2-chloroquinazoline is a solid substance that is stored at room temperature in an inert atmosphere . It has a molecular weight of 243.49 .Scientific Research Applications
Metal-Catalyzed Cross-Coupling Reactions
5-Bromo-2-chloroquinazoline is a versatile synthetic intermediate for metal-catalyzed carbon–carbon bond formation reactions . These include the Kumada, Stille, Negishi, Sonogashira, Suzuki-Miyaura, and Heck cross-coupling reactions .
Carbon-Heteroatom Bond Formation
This compound can also be used in carbon-heteroatom bond formation via the Buchwald-Hartwig cross-coupling . This process can yield novel polysubstituted derivatives .
Pharmaceutical Applications
Halogenated quinazolinones and quinazolines, such as 5-Bromo-2-chloroquinazoline, have potential applications in pharmaceuticals . They can be functionalized to afford novel polycarbo- or polyheteroatom-substituted derivatives .
Material Science Applications
In addition to pharmaceuticals, these compounds also have potential applications in material science . Scientists with experience in areas such as chemical synthesis and chromatography have used 5-Bromo-2-chloroquinazoline in their research .
Life Science Research
5-Bromo-2-chloroquinazoline can be used in various areas of life science research . This includes studies related to biological processes, diseases, and the development of new therapeutic strategies .
Analytical Applications
This compound can also be used in analytical applications . For example, it can be used as a standard or reference material in various analytical techniques .
Safety and Hazards
The safety information for 5-Bromo-2-chloroquinazoline includes several hazard statements: H302-H315-H319-H335 . These indicate that the compound may be harmful if swallowed, may cause skin irritation, may cause serious eye irritation, and may cause respiratory irritation . Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray and avoiding contact with skin and eyes .
Future Directions
Mechanism of Action
Target of Action
5-Bromo-2-chloroquinazoline is a derivative of quinazolinones . Quinazolinones are known to exhibit a broad spectrum of biological activities, including antimicrobial, antimalarial, anticonvulsant, anticancer, and anti-inflammatory effects . .
Mode of Action
Quinazolinones, in general, are known to interact with various targets depending on their chemical structure . For instance, some quinazolinones have been found to inhibit enzymes like phosphodiesterases .
Biochemical Pathways
Quinazolinones are known to affect various biochemical pathways depending on their targets .
Result of Action
Quinazolinones, in general, are known to exhibit a broad spectrum of biological activities .
properties
IUPAC Name |
5-bromo-2-chloroquinazoline |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H4BrClN2/c9-6-2-1-3-7-5(6)4-11-8(10)12-7/h1-4H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
XJDPGQHSQGMWEV-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC2=NC(=NC=C2C(=C1)Br)Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H4BrClN2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10743431 |
Source
|
| Record name | 5-Bromo-2-chloroquinazoline | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10743431 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
243.49 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
134517-33-2 |
Source
|
| Record name | 5-Bromo-2-chloroquinazoline | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10743431 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 5-bromo-2-chloroquinazoline | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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